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Compound of Interest

Compound Name: Sodium methanolate

CAS No.: 124-41-4

Cat. No.: B050351

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of sodium
methanolate (also known as sodium methoxide) as an initiator in anionic polymerization. It

covers both anionic addition polymerization of vinyl monomers and anionic ring-opening

polymerization (AROP) of cyclic monomers, with a focus on experimental procedures,

quantitative data, and reaction mechanisms.

Introduction to Sodium Methanolate in Anionic
Polymerization
Sodium methanolate (CH₃ONa) is a strong base and a potent nucleophile, making it an

effective initiator for anionic polymerization.[1] It is the simplest of the sodium alkoxides and

can be used to polymerize monomers susceptible to nucleophilic attack.[1] The primary

applications discussed herein are the anionic addition polymerization of vinyl monomers with

electron-withdrawing groups and the anionic ring-opening polymerization of strained cyclic

ethers and esters.
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Anionic polymerization, when conducted under stringent conditions (i.e., absence of protic

impurities), can proceed as a "living" polymerization. This allows for the synthesis of polymers

with well-defined molecular weights, narrow molecular weight distributions (low polydispersity

index, PDI), and complex architectures like block copolymers.[2]

Monomer and Initiator Characteristics
Initiator:

Sodium Methanolate (Sodium Methoxide, CH₃ONa): A white solid, often used as a solution

in methanol. It is highly reactive and hygroscopic, requiring handling under an inert

atmosphere (e.g., nitrogen or argon).[1] The methoxide anion (CH₃O⁻) is the initiating

species.

Suitable Monomers for Anionic Addition Polymerization:

For anionic addition polymerization, suitable monomers possess electron-withdrawing groups

that can stabilize the negative charge of the propagating carbanion.

Acrylonitrile (CH₂=CH-C≡N): The strong electron-withdrawing nitrile group makes

acrylonitrile highly susceptible to anionic polymerization initiated by sodium alkoxides.

Other Vinyl Monomers: Monomers like methyl methacrylate (MMA), styrene, and conjugated

dienes can also undergo anionic polymerization, though initiation with sodium methanolate
may be less efficient compared to organolithium initiators, especially for less activated

monomers like styrene.

Suitable Monomers for Anionic Ring-Opening Polymerization (AROP):

AROP is effective for strained cyclic monomers where the release of ring strain provides the

thermodynamic driving force for polymerization.

Ethylene Oxide: A three-membered cyclic ether (epoxide) that readily undergoes ring-

opening polymerization initiated by sodium methanolate to form poly(ethylene glycol)

(PEG).
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Lactones (e.g., ε-caprolactone) and Lactides: These cyclic esters can be polymerized via

AROP using alkoxide initiators to produce biodegradable polyesters like polycaprolactone

(PCL) and polylactide (PLA), which have significant applications in drug delivery.

Anionic Addition Polymerization of Acrylonitrile
The use of sodium alkoxides as initiators for the anionic polymerization of acrylonitrile was

established in early studies of polymer chemistry. The following protocol is based on the

pioneering work in this area, supplemented with modern safety and handling practices.

The polymerization proceeds via a nucleophilic attack of the methoxide ion on the β-carbon of

the acrylonitrile monomer, generating a carbanion. This carbanion then propagates by adding

to subsequent monomer units.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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